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Compound of Interest

Compound Name: C.I. Acid brown 83

Cat. No.: B12363664 Get Quote

Technical Support Center: C.I. Acid Brown 83
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in effectively

utilizing C.I. Acid Brown 83 in their experiments.

Troubleshooting Guide
This guide addresses common issues encountered during the dissolution and use of C.I. Acid
Brown 83.

Issue 1: Incomplete Dissolution or Visible Particles in Aqueous Solutions

Possible Cause: Low temperature, incorrect solvent, or supersaturation.

Solution:

Temperature: C.I. Acid Brown 83 is soluble in water, and its solubility increases with

temperature. One source indicates a solubility of 40 g/L at 60°C.[1] If you observe

particulate matter, gently warm the solution while stirring.

Solvent: This dye is insoluble in alcohols, ketones, hydrocarbons, and esters.[1] Ensure

you are using high-purity water (distilled or deionized) for aqueous solutions.
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Preparation of Stock Solution: To prepare a 1% stock solution, weigh the desired amount

of dye powder. Create a paste with a small amount of warm water before gradually adding

the remaining water to reach the final volume. This helps to ensure all the powder

becomes wet and dissolves more easily.[2]

Issue 2: Precipitation of the Dye During Experimentation

Possible Cause: Change in pH, temperature, or "salting out" effect.

Solution:

pH Stability: The color of C.I. Acid Brown 83 in an aqueous solution is pH-dependent. In a

strong hydrochloric acid solution, it appears yellow-brown, while in a thick sodium

hydroxide solution, it turns red-orange brown.[3] The pH for a 10 g/L solution in water is

between 8.5 and 9.5 at 20°C.[1] Significant shifts from this range, especially towards

acidic conditions, may reduce solubility.

Temperature Fluctuations: A decrease in temperature can lead to the precipitation of the

dye from a saturated solution. Maintain a constant temperature throughout your

experiment.

Salting Out: High concentrations of salts in your buffer can decrease the solubility of the

dye. If you observe precipitation after adding buffers, consider reducing the salt

concentration or preparing the dye in a low-salt buffer.

Issue 3: Inconsistent Results in Staining or Assays

Possible Cause: Dye degradation or aggregation.

Solution:

Fresh Solutions: Prepare fresh solutions of C.I. Acid Brown 83 for optimal performance.

Over time, the dye may degrade or form aggregates, which can affect its properties.

Storage: Store the solid dye in a cool, dry place, and protect prepared solutions from light

to minimize degradation. The product is stable under normal storage conditions.[1]
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Filtration: Before use, especially in sensitive applications, filtering the dye solution through

a suitable syringe filter (e.g., 0.22 µm or 0.45 µm) can remove any micro-aggregates.

Frequently Asked Questions (FAQs)
Q1: What are the basic chemical and physical properties of C.I. Acid Brown 83?

C.I. Acid Brown 83 is a double azo, metal complex dye.[3] Its key properties are summarized

in the table below.

Property Value

C.I. Number 20250[4]

CAS Number 13011-68-2[4]

Molecular Formula C₁₈H₁₃N₆NaO₈S[3]

Molecular Weight 496.39 g/mol [3]

Appearance Brown Powder[4]

λmax 448 nm[5]

Q2: What is the solubility of C.I. Acid Brown 83 in different solvents?

The solubility of C.I. Acid Brown 83 varies significantly with the solvent.
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Solvent Solubility

Water Soluble (40 g/L at 60°C)[1]

Ethanol Insoluble[3]

Dimethylformamide (DMF) Slightly soluble[1]

Dimethyl sulfoxide (DMSO) Slightly soluble[1]

Pyridine Slightly soluble[1]

Ketones Insoluble[1]

Hydrocarbons Insoluble[1]

Esters Insoluble[1]

Q3: How does pH affect the solubility and color of C.I. Acid Brown 83?

The pH of the solution has a noticeable impact on C.I. Acid Brown 83. A 10 g/L aqueous

solution has a pH of 8.5-9.5 at 20°C.[1] The color of the solution changes with pH, indicating

shifts in the chemical structure of the dye molecule which can also influence its solubility.[3] It is

advisable to maintain a pH within the neutral to slightly alkaline range for optimal solubility in

aqueous solutions.

Q4: Are there any known applications of C.I. Acid Brown 83 in drug development?

While primarily used in the leather and textile industries, the properties of metal-complex dyes

are being explored in various research areas. As a metal-complex dye, C.I. Acid Brown 83
falls into a class of compounds that have been investigated for their potential in drug delivery

systems due to their unique coordination chemistry. However, specific research on C.I. Acid
Brown 83 in drug development is not widely documented in publicly available literature.

Experimental Protocols
Protocol 1: Preparation of a Standard Aqueous Solution of C.I. Acid Brown 83

This protocol describes the preparation of a 100 µg/mL stock solution.
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Weighing: Accurately weigh 10 mg of C.I. Acid Brown 83 powder.

Pasting: Transfer the powder to a beaker and add a small amount of warm (approximately

60°C) deionized water to form a smooth paste.[2]

Dissolving: Gradually add more warm deionized water while continuously stirring until the

dye is completely dissolved.

Final Volume: Quantitatively transfer the solution to a 100 mL volumetric flask and bring the

volume to the mark with deionized water. Mix thoroughly.

Protocol 2: Quantitative Analysis using UV-Vis Spectrophotometry

This protocol outlines the determination of C.I. Acid Brown 83 concentration in a solution.

Instrumentation: Use a calibrated UV-Vis spectrophotometer.

Wavelength Selection: Set the spectrophotometer to measure absorbance at the λmax of

C.I. Acid Brown 83, which is 448 nm.[5]

Calibration Curve:

Prepare a series of standard solutions of known concentrations from the stock solution

(e.g., 5, 10, 25, 50, 100 mg/L).[5]

Measure the absorbance of each standard solution at 448 nm.

Plot a calibration curve of absorbance versus concentration.

Sample Measurement: Measure the absorbance of the unknown sample at 448 nm and

determine its concentration using the calibration curve.
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Solution Preparation Spectrophotometric Analysis

Weigh C.I. Acid Brown 83 Create a paste with warm water Gradually add water and stir Adjust to final volume Set λmax to 448 nmUse prepared solution Run standards & create calibration curve Measure sample absorbance Determine concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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